Cas no 736956-51-7 (2-(5-chlorothiophen-2-yl)-2-oxoethyl 3,6-dichloropyridine-2-carboxylate)
736956-51-7 structure
Product Name:2-(5-chlorothiophen-2-yl)-2-oxoethyl 3,6-dichloropyridine-2-carboxylate
CAS No:736956-51-7
MF:C12H6Cl3NO3S
MW:350.604938983917
CID:6412859
PubChem ID:2365093
Update Time:2023-12-27
2-(5-chlorothiophen-2-yl)-2-oxoethyl 3,6-dichloropyridine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2-(5-chlorothiophen-2-yl)-2-oxoethyl 3,6-dichloropyridine-2-carboxylate
- EN300-26603106
- Z16552394
- 736956-51-7
- AKOS033509704
- CHEMBL1468527
- HMS2597L08
- HMS3379E14
- SMR000260118
- MLS000391081
-
- Inchi: 1S/C12H6Cl3NO3S/c13-6-1-3-9(14)16-11(6)12(18)19-5-7(17)8-2-4-10(15)20-8/h1-4H,5H2
- InChI Key: CRTCMCPSNZPLRS-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(N=C1C(=O)OCC(C1=CC=C(S1)Cl)=O)Cl
Computed Properties
- Exact Mass: 348.913397g/mol
- Monoisotopic Mass: 348.913397g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 385
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 84.5Ų
2-(5-chlorothiophen-2-yl)-2-oxoethyl 3,6-dichloropyridine-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26603106-0.05g |
2-(5-chlorothiophen-2-yl)-2-oxoethyl 3,6-dichloropyridine-2-carboxylate |
736956-51-7 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
2-(5-chlorothiophen-2-yl)-2-oxoethyl 3,6-dichloropyridine-2-carboxylate Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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